Cas no 730251-61-3 ([(propan-2-yl)carbamoyl]methyl 5-bromopyridine-3-carboxylate)

• Product Name: [(propan-2-yl)carbamoyl]methyl 5-bromopyridine-3-carboxylate
• CAS No: 730251-61-3
• MF: C₁₁H₁₃BrN₂O₃
• MW: 301.136522054672
• CID: 5330731
• Update Time: 2025-08-05

[(propan-2-yl)carbamoyl]methyl 5-bromopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• MLS001005482
• HMS2653P06
• [2-oxo-2-(propan-2-ylamino)ethyl] 5-bromopyridine-3-carboxylate
• STL075426
• SMR000383961
• 2-(isopropylamino)-2-oxoethyl 5-bromonicotinate
• Z18389569
• [(propan-2-yl)carbamoyl]methyl 5-bromopyridine-3-carboxylate
• 2-oxo-2-(propan-2-ylamino)ethyl 5-bromopyridine-3-carboxylate

• Inchi： 1S/C11H13BrN2O3/c1-7(2)14-10(15)6-17-11(16)8-3-9(12)5-13-4-8/h3-5,7H,6H2,1-2H3,(H,14,15)
• InChI Key： ZYMASEJDAHQZCY-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(=O)OCC(NC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 284
• XLogP3: 1.5
• Topological Polar Surface Area: 68.3

Additional information on [(propan-2-yl)carbamoyl]methyl 5-bromopyridine-3-carboxylate

Comprehensive Guide to [(propan-2-yl)carbamoyl]methyl 5-bromopyridine-3-carboxylate (CAS No. 730251-61-3): Properties, Applications, and Market Insights

The chemical compound [(propan-2-yl)carbamoyl]methyl 5-bromopyridine-3-carboxylate (CAS No. 730251-61-3) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. This brominated pyridine derivative has garnered attention due to its unique structural features, which make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for information on its synthesis methods, reactivity patterns, and potential applications, reflecting the growing interest in this compound.

Structurally, [(propan-2-yl)carbamoyl]methyl 5-bromopyridine-3-carboxylate combines a 5-bromopyridine core with a carbamate ester functionality. The presence of both electron-withdrawing (bromo) and electron-donating (carbamoyl) groups creates interesting electronic properties that influence its chemical behavior. Recent studies have focused on how these structural characteristics affect the compound's solubility profile, stability under various conditions, and reactivity toward nucleophiles – all critical factors for its potential applications.

In pharmaceutical research, CAS 730251-61-3 has shown promise as a building block for drug discovery. The 5-bromopyridine moiety is particularly valuable in medicinal chemistry, as it can serve as a bioisostere for phenyl rings while offering improved metabolic stability. Many researchers are investigating its potential in developing kinase inhibitors, receptor modulators, and other small molecule therapeutics. The compound's ability to participate in various coupling reactions (such as Suzuki or Buchwald-Hartwig couplings) makes it especially versatile for structure-activity relationship studies.

The agrochemical sector has also shown interest in [(propan-2-yl)carbamoyl]methyl 5-bromopyridine-3-carboxylate, particularly for developing novel crop protection agents. Pyridine derivatives are known to exhibit insecticidal and fungicidal properties, and the bromine atom at the 5-position offers an excellent handle for further structural modifications. Current research explores its potential as a precursor for neonicotinoid alternatives, addressing the growing demand for environmentally friendly pest control solutions.

From a synthetic chemistry perspective, the compound serves as an excellent example of heterocyclic chemistry applications. The carbamate ester group introduces interesting reactivity patterns, allowing for selective transformations under mild conditions. Recent publications have highlighted its use in multicomponent reactions and cascade syntheses, where it acts as both a reactant and a directing group. These developments align with the pharmaceutical industry's push toward more efficient and sustainable synthetic routes.

The market for CAS 730251-61-3 has seen steady growth, driven by increasing R&D activities in both pharmaceutical and agrochemical sectors. Suppliers report growing demand for high-purity samples of this compound, particularly for high-throughput screening applications. The global shift toward targeted drug discovery and precision agriculture has further boosted interest in specialized intermediates like [(propan-2-yl)carbamoyl]methyl 5-bromopyridine-3-carboxylate.

Quality control and characterization of this compound present specific challenges that researchers often inquire about. Advanced analytical techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are typically employed to confirm its identity and purity. The bromine atom's presence makes halogen bonding an important consideration in crystallization studies, which is particularly relevant for formulation scientists working on cocrystal engineering approaches.

Environmental and safety considerations for 730251-61-3 follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation systems are recommended when working with this material. The scientific community continues to investigate its biodegradation pathways and ecotoxicological profile, especially given its potential agricultural applications.

Future research directions for [(propan-2-yl)carbamoyl]methyl 5-bromopyridine-3-carboxylate may explore its use in metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The compound's ability to coordinate with transition metals through both the pyridine nitrogen and carbonyl oxygen atoms opens possibilities in materials science. Additionally, its potential in proteolysis targeting chimera (PROTAC) design represents an exciting frontier in drug discovery, combining small molecule and protein engineering approaches.

For researchers sourcing this compound, several factors should be considered. The isomeric purity is particularly important, as is the absence of process-related impurities that might affect downstream applications. Many suppliers now offer custom derivatization services based on this core structure, allowing for rapid access to analog libraries. The growing trend toward contract research organizations specializing in brominated heterocycles has made CAS 730251-61-3 more accessible to smaller research groups.

In conclusion, [(propan-2-yl)carbamoyl]methyl 5-bromopyridine-3-carboxylate represents a versatile and valuable compound in modern chemical research. Its unique combination of structural features, reactivity, and potential applications across multiple industries ensures its continued relevance. As synthetic methodologies advance and new therapeutic targets emerge, this brominated pyridine derivative will likely play an increasingly important role in both academic and industrial settings.